N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C28H22N2O2/c1-19-16-17-22(28-30-23-14-8-9-15-25(23)32-28)18-24(19)29-27(31)26(20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-18,26H,1H3,(H,29,31)
• InChI Key: GZPYPTIJCGUXTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H22N2O2
• Molecular Weight: 418.5 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide, also known as DMBA, is a synthetic compound that has been widely used in scientific research for its potential as a chemotherapeutic agent. The compound has been found to exhibit anti-cancer properties, making it a promising candidate for the development of new cancer treatments. In

Mechanism of Action

The exact mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide is not fully understood, but it is believed to act by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to DNA damage and cell cycle arrest, ultimately resulting in apoptosis of cancer cells.
Biochemical and Physiological Effects
N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has been found to have a number of biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to the production of reactive oxygen species (ROS). This oxidative stress can cause DNA damage and cell death. N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has also been found to inhibit the activity of NF-κB, a transcription factor that is involved in inflammation and cancer development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide in lab experiments is its ability to selectively target cancer cells while having little to no effect on normal cells. This makes it a valuable tool for studying cancer cell biology and developing new cancer treatments. However, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has some limitations as well. It is a synthetic compound that may not accurately mimic the effects of natural compounds found in the body. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide. One area of interest is the development of new cancer treatments that utilize N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide or similar compounds. Another area of research is the study of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide's effects on specific types of cancer cells, such as triple-negative breast cancer cells. Additionally, further research is needed to fully understand the mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide and its potential side effects.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has been extensively studied for its potential as a chemotherapeutic agent. It has been found to exhibit anti-cancer properties in various types of cancer cells, including breast, lung, and colon cancer cells. N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having little to no effect on normal cells. This makes it a promising candidate for the development of new cancer treatments.